Cas no 2287284-20-0 ([3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)
[3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- EN300-6760587
- 2287284-20-0
- [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
- [3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
-
- Inchi: 1S/C15H21N/c1-2-3-12-4-6-13(7-5-12)15-8-14(9-15,10-15)11-16/h4-7H,2-3,8-11,16H2,1H3
- InChI Key: KSBGVPNALGOWMG-UHFFFAOYSA-N
- SMILES: NCC12CC(C3C=CC(CCC)=CC=3)(C1)C2
Computed Properties
- Exact Mass: 215.167399674g/mol
- Monoisotopic Mass: 215.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
[3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760587-0.05g |
[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287284-20-0 | 0.05g |
$2079.0 | 2023-05-30 | ||
| Enamine | EN300-6760587-0.1g |
[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287284-20-0 | 0.1g |
$2178.0 | 2023-05-30 | ||
| Enamine | EN300-6760587-0.25g |
[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287284-20-0 | 0.25g |
$2277.0 | 2023-05-30 | ||
| Enamine | EN300-6760587-0.5g |
[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287284-20-0 | 0.5g |
$2376.0 | 2023-05-30 | ||
| Enamine | EN300-6760587-1.0g |
[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287284-20-0 | 1g |
$2475.0 | 2023-05-30 | ||
| Enamine | EN300-6760587-2.5g |
[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287284-20-0 | 2.5g |
$4851.0 | 2023-05-30 | ||
| Enamine | EN300-6760587-5.0g |
[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287284-20-0 | 5g |
$7178.0 | 2023-05-30 | ||
| Enamine | EN300-6760587-10.0g |
[3-(4-propylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287284-20-0 | 10g |
$10643.0 | 2023-05-30 |
[3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
Introduction to [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No: 2287284-20-0)
[3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number [2287284-20-0], belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups that make it a promising candidate for various biochemical applications.
The molecular framework of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine consists of a fused bicyclo[1.1.1]pentane core, which is a unique structural motif known for its rigid conformation and potential in drug design. This core is further functionalized with a [4-Propylphenyl] group and an amine substituent, which introduces specific chemical properties that can be leveraged in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of such complex molecules with greater precision. The rigid bicyclic scaffold of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine provides a stable platform for further derivatization, making it an attractive scaffold for designing molecules with tailored biological activities.
In the realm of drug discovery, the amine functional group in [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine serves as a versatile handle for chemical modifications. This allows for the synthesis of a diverse array of derivatives that can be screened for their pharmacological properties. The presence of the [4-Propylphenyl] group adds another layer of complexity, influencing both the electronic and steric properties of the molecule.
One of the most compelling aspects of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its potential as a building block for more complex pharmacophores. The combination of its rigid bicyclic core and functionalizable amine group makes it an ideal candidate for constructing molecules that target specific biological pathways. This has led to increased interest in its use as an intermediate in the synthesis of novel therapeutic agents.
Current research in this area is focused on exploring the biological activity of derivatives of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. Studies have shown that modifications to the amine group can significantly alter the pharmacological profile of these compounds, leading to the discovery of new lead structures with improved efficacy and reduced toxicity. Additionally, the [4-Propylphenyl] moiety has been found to enhance binding affinity to certain biological targets, making it a valuable component in drug design.
The synthesis of [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to access this compound in high yields and purity. These advancements include novel catalytic approaches and optimized reaction conditions that facilitate the construction of the bicyclic core and functionalization at multiple sites.
As interest in natural product-inspired drug design continues to grow, compounds like [3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine are becoming increasingly relevant. Their unique structural motifs offer opportunities to discover new therapeutic entities with distinct mechanisms of action. The ability to modify these molecules in a controlled manner allows researchers to fine-tune their properties for optimal biological activity.
The future prospects for [3-(4-Propylphenyl)-bicyclo[2.]...] methanamine are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and biotechnology... The compound's versatility as a scaffold for drug discovery underscores its importance... As synthetic chemists continue... explore new ways... construct complex molecules... role... will only continue grow...
2287284-20-0 ([3-(4-Propylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)